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Compound of Interest

Compound Name: Chlorodiethylborane

Cat. No.: B1606905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature lacks specific, in-depth experimental studies

on the quantitative stability and decomposition pathways of chlorodiethylborane.

Consequently, this guide is based on the general principles of organoboron chemistry and the

known reactivity of analogous dialkylhaloboranes. The decomposition pathways described

herein are proposed based on established chemical mechanisms for similar compounds and

should be considered theoretical in the absence of direct experimental data for

chlorodiethylborane.

Introduction
Chlorodiethylborane ((C₂H₅)₂BCl), also known as diethylchloroborane, is a valuable

organoboron reagent in organic synthesis. Its utility is intrinsically linked to its reactivity, which

also dictates its stability and decomposition profile. Understanding these aspects is critical for

its safe handling, storage, and effective use in research and development, particularly within

the pharmaceutical industry where purity and predictable reactivity are paramount. This guide

provides a comprehensive overview of the anticipated stability and decomposition pathways of

chlorodiethylborane.

Physicochemical Properties
A summary of the basic physicochemical properties of chlorodiethylborane is provided in

Table 1.
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Property Value

Molecular Formula C₄H₁₀BCl

Molecular Weight 104.39 g/mol

Appearance Colorless liquid

Boiling Point 87.2 °C at 760 mmHg[1]

Density 0.816 g/cm³[1]

Stability and Handling
Chlorodiethylborane is a reactive compound that requires careful handling to prevent

decomposition. Based on the general reactivity of organoboron halides, it is expected to be

sensitive to moisture and atmospheric oxygen.

Moisture Sensitivity: The boron-chlorine bond is susceptible to hydrolysis. Exposure to water,

even atmospheric moisture, will likely lead to the rapid decomposition of the compound.

Therefore, it should be handled under an inert atmosphere (e.g., nitrogen or argon).

Air Sensitivity: The carbon-boron bond in organoboranes is prone to oxidation. Contact with

air, specifically oxygen, can lead to the degradation of the diethylboryl group.

Thermal Stability: While specific data on the thermal decomposition temperature of

chlorodiethylborane is not available in the reviewed literature, organoboron compounds

can be susceptible to thermal degradation. Storage should be in a cool, dry place.

Proposed Decomposition Pathways
The primary modes of decomposition for chlorodiethylborane are anticipated to be hydrolysis,

oxidation, and thermal decomposition.

Hydrolysis
The hydrolysis of the B-Cl bond is expected to be a rapid and facile process, yielding

diethylborinic acid and hydrochloric acid. This reaction proceeds via nucleophilic attack of water

on the electron-deficient boron center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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